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Compound of Interest

Compound Name: Methyl 4-chlorobutyrate

Cat. No.: B147174 Get Quote

Methyl 4-chlorobutyrate, a key building block in pharmaceutical and agrochemical synthesis,

requires careful handling due to its flammable and irritant properties.[1][2] This guide provides

essential, step-by-step procedures for the safe use, storage, and disposal of this compound,

ensuring the well-being of laboratory personnel and the integrity of your research.

Essential Safety Information at a Glance
Before handling Methyl 4-chlorobutyrate, it is crucial to be aware of its physical and chemical

properties, as well as its hazard classifications.
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Property Value Source

CAS Number 3153-37-5 [3][4]

Molecular Formula C5H9ClO2 [2]

Molecular Weight 136.58 g/mol [2][5]

Appearance Colorless liquid [3]

Boiling Point
175 - 176 °C (347 - 348.8 °F)

@ 760 mmHg
[3]

Flash Point 59 °C (138.2 °F) - closed cup [3]

Density 1.12 g/mL at 25 °C

Hazards

Flammable liquid and vapor,

Causes skin irritation, Causes

serious eye irritation, May

cause respiratory irritation.[2]

[3][5]

Personal Protective Equipment (PPE): Your First
Line of Defense
The consistent and correct use of Personal Protective Equipment is non-negotiable when

handling Methyl 4-chlorobutyrate. Below is a detailed breakdown of the required PPE.
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Body Part Required PPE
Specifications and Best

Practices

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[1][6] Always

inspect gloves for any signs of

degradation or puncture before

use. Dispose of contaminated

gloves immediately after use in

accordance with laboratory

protocols.[7]

Eyes/Face
Chemical safety goggles

and/or face shield

Must meet OSHA 29 CFR

1910.133 or European

Standard EN166.[1][3] A face

shield should be worn over

safety goggles when there is a

risk of splashing.

Body
Chemical-resistant laboratory

coat

A Nomex® or similar flame-

resistant lab coat that is fully

buttoned is required.[6] Long

pants and closed-toe, closed-

heel shoes are mandatory to

cover all skin.[6]

Respiratory
NIOSH/MSHA-approved

respirator

Required when engineering

controls are insufficient or

during spill clean-up.[1] Use a

respirator with organic vapor

cartridges.[1] A proper fit test

and training are essential

before use.

Operational Plan: A Step-by-Step Guide to Safe
Handling
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Following a standardized operational plan minimizes risks and ensures a controlled

environment for handling Methyl 4-chlorobutyrate.

1. Preparation and Engineering Controls:

Work Area: All handling of Methyl 4-chlorobutyrate must be conducted in a well-ventilated

laboratory, inside a certified chemical fume hood.[1][3]

Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible

and have been recently tested.[3]

Fire Safety: Keep a dry chemical, carbon dioxide, or alcohol-resistant foam fire extinguisher

nearby.[4][5]

Eliminate Ignition Sources: Keep the work area free of heat, sparks, open flames, and hot

surfaces.[3][5] Use non-sparking tools and explosion-proof equipment.[1][3]

2. Handling and Use:

Grounding: Take precautionary measures against static discharge.

Dispensing: When transferring the liquid, use a bonded and grounded system to prevent

static sparks.

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] Avoid breathing vapors or

mist.[3]

Incompatible Materials: Keep away from strong acids, strong bases, oxidizing agents, and

reducing agents.[3]

3. Storage:

Container: Keep the container tightly closed in a dry and well-ventilated place.[3][5]

Location: Store in a designated flammable liquids cabinet.

Temperature: Store in a cool place, away from direct sunlight and heat sources.[5][7]
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Emergency Procedures: Immediate and Effective
Response
In the event of an exposure or spill, a swift and correct response is critical.

Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[1][5]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1][5]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1][4]

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Ventilate: Ensure the area is well-ventilated.

Contain: Use an inert absorbent material like sand, silica gel, or universal binder to contain

the spill.[3]

Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[3]

Decontaminate: Clean the spill area thoroughly.
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Disposal Plan: Responsible Waste Management
Proper disposal of Methyl 4-chlorobutyrate and its contaminated materials is crucial to protect

the environment.

Waste Classification: This material should be treated as hazardous waste.

Disposal Method: Dispose of the waste at an approved waste disposal plant.[3][7]

Incineration in a licensed chemical incinerator with an afterburner and scrubber is the

preferred method.[1]

Container Disposal: Empty containers should be triple-rinsed with a suitable solvent and

disposed of as hazardous waste.

Regulatory Compliance: All disposal activities must be in accordance with federal, state, and

local regulations.[1][7] Do not allow the chemical to enter drains or waterways.[1][3]

Safe Handling Workflow for Methyl 4-chlorobutyrate
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Caption: Workflow for the safe handling of Methyl 4-chlorobutyrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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